Cas no 275801-62-2 (GLP-2(3-33))

• Product Name: GLP-2(3-33)
• CAS No: 275801-62-2
• MF: C₁₅₆H₂₄₂N₄₀O₅₃S
• MW: 3557.89191675186
• CID: 4766671
• PubChem ID: 71455345
• Update Time: 2025-05-20

GLP-2(3-33) Chemical and Physical Properties

Names and Identifiers

• GLP-2(3-33)
• L-Aspartic acid, L-α-aspartylglycyl-L-seryl-L-phenylalanyl-L-seryl-L-α-aspartyl-L-α-glutamyl-L-methionyl-L-asparaginyl-L-threonyl-L-isoleucyl-L-leucyl-L-α-aspartyl-L-asparaginyl-L-leucyl-L-alanyl-L-alanyl-L-arginyl-L-α-aspartyl-L-phenylalanyl-L-isoleucyl-L-asparaginyl-L-tryptophyl-L-leucyl-L-isoleuc...
• GLP-2 (3-33)
• glucagon-like peptide 2-(3-33)
• 275801-62-2
• GLXC-26361
• L-Aspartic acid, L-α-aspartylglycyl-L-seryl-L-phenylalanyl-L-seryl-L-α-aspartyl-L-α-glutamyl-L-methionyl-L-asparaginyl-L-threonyl-L-isoleucyl-L-leucyl-L-α-aspartyl-L-asparaginyl-L-leucyl-L-alanyl-L-alanyl-L-arginyl-L-α-aspartyl-L-phenylalanyl-L-isoleucyl-L-asparaginyl-L-tryptophyl-L-leucyl-L-isoleucyl-L-glutaminyl-L-threonyl-L-lysyl-L-isoleucyl-L-threonyl-
• DA-53589

• Inchi： 1S/C156H242N40O53S/c1-21-73(11)119(148(241)175-90(44-46-108(159)202)133(226)194-123(79(17)199)152(245)174-88(42-33-34-49-157)132(225)190-122(76(14)24-4)151(244)196-124(80(18)200)153(246)188-105(155(248)249)65-118(217)218)191-143(236)95(54-72(9)10)177-137(230)98(57-84-66-166-87-41-32-31-40-85(84)87)180-139(232)100(60-110(161)204)187-149(242)120(74(12)22-2)192-144(237)97(56-83-38-29-26-30-39-83)178-141(234)103(63-116(213)214)183-129(222)89(43-35-50-165-156(163)164)171-127(220)78(16)168-126(219)77(15)169-134(227)93(52-70(5)6)176-138(231)99(59-109(160)203)182-142(235)104(64-117(215)216)184-135(228)94(53-71(7)8)186-150(243)121(75(13)23-3)193-154(247)125(81(19)201)195-145(238)101(61-111(162)205)181-131(224)92(48-51-250-20)173-130(223)91(45-47-113(207)208)172-140(233)102(62-115(211)212)185-147(240)107(69-198)189-136(229)96(55-82-36-27-25-28-37-82)179-146(239)106(68-197)170-112(206)67-167-128(221)86(158)58-114(209)210/h25-32,36-41,66,70-81,86,88-107,119-125,166,197-201H,21-24,33-35,42-65,67-69,157-158H2,1-20H3,(H2,159,202)(H2,160,203)(H2,161,204)(H2,162,205)(H,167,221)(H,168,219)(H,169,227)(H,170,206)(H,171,220)(H,172,233)(H,173,223)(H,174,245)(H,175,241)(H,176,231)(H,177,230)(H,178,234)(H,179,239)(H,180,232)(H,181,224)(H,182,235)(H,183,222)(H,184,228)(H,185,240)(H,186,243)(H,187,242)(H,188,246)(H,189,229)(H,190,225)(H,191,236)(H,192,237)(H,193,247)(H,194,226)(H,195,238)(H,196,244)(H,207,208)(H,209,210)(H,211,212)(H,213,214)(H,215,216)(H,217,218)(H,248,249)(H4,163,164,165)/t73-,74-,75-,76-,77-,78-,79+,80+,81+,86-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,119-,120-,121-,122-,123-,124-,125-/m0/s1
• InChI Key： MYKFSDGCGNRIEA-KXTJMAPWSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC(N)=O)C(N[C@@H]([C@@H](C)O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CC(=O)O)C(N[C@@H](CC1C=CC=CC=1)C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)[C@@H](C)O)=O)[C@@H](C)CC)=O)CCCCN)=O)[C@@H](C)O)=O)CCC(N)=O)=O)[C@@H](C)CC)=O)CC(C)C)=O)=O)=O)[C@@H](C)CC)=O)=O)=O)=O)=O)=O)CC(C)C)=O)=O)CC(=O)O)=O)CC(C)C)=O)[C@@H](C)CC)=O)=O)=O)NC([C@H](CCC(=O)O)NC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H](CC1C=CC=CC=1)NC([C@H](CO)NC(CNC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 3556.7225187g/mol
• Monoisotopic Mass: 3555.7191639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 52
• Hydrogen Bond Acceptor Count: 57
• Heavy Atom Count: 250
• Rotatable Bond Count: 120
• Complexity: 8480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 37
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -14.1
• Topological Polar Surface Area: 1560Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Solubility: Soluble to 2 mg/ml in 0.01M PBS

GLP-2(3-33) Security Information

• Storage Condition：Store at -20°C

Additional information on GLP-2(3-33)

GLP-2(3-33): A Promising Peptide for Gastrointestinal Health and Beyond

GLP-2(3-33), with the CAS Number 275801-62-2, is a truncated form of the glucagon-like peptide-2 (GLP-2) hormone. This peptide has garnered significant attention in recent years due to its potential therapeutic applications in gastrointestinal health and other related conditions. GLP-2(3-33) is a 31-amino acid peptide derived from the proglucagon gene, which is primarily produced in the L-cells of the intestinal mucosa. The full-length GLP-2 (1-33) has been extensively studied for its trophic effects on the intestinal mucosa, promoting epithelial cell proliferation and enhancing gut barrier function. However, the truncated form, GLP-2(3-33), has shown promising results in various preclinical and clinical studies, offering a more stable and potentially more effective alternative.

The primary function of GLP-2(3-33) is to stimulate intestinal growth and repair. It does this by activating the GLP-2 receptor (GLP-2R), which is expressed on enterocytes and other cells lining the intestinal tract. Upon binding to GLP-2R, GLP-2(3-33) triggers a cascade of intracellular signaling pathways, including the activation of protein kinase A (PKA) and extracellular signal-regulated kinases (ERKs). These pathways promote epithelial cell proliferation, enhance nutrient absorption, and improve gut barrier integrity. This makes GLP-2(3-33) a valuable candidate for treating conditions such as short bowel syndrome (SBS), inflammatory bowel disease (IBD), and radiation-induced enteropathy.

Recent studies have highlighted the potential of GLP-2(3-33) in enhancing gut health beyond its primary functions. For instance, a study published in the Journal of Gastroenterology in 2021 demonstrated that GLP-2(3-33) administration significantly reduced inflammation and improved mucosal healing in a murine model of colitis. Another study in the American Journal of Physiology in 2020 found that GLP-2(3-33) enhanced nutrient absorption and reduced postoperative ileus in a rat model of abdominal surgery. These findings suggest that GLP-2(3-33) may have broader applications in improving overall gastrointestinal health.

In addition to its effects on the gut, GLP-2(3-33) has shown promise in modulating metabolic functions. Research published in the Nature Metabolism journal in 2019 indicated that GLP-2 signaling plays a role in regulating glucose homeostasis and insulin sensitivity. This suggests that GLP-2(3-33) could be beneficial for patients with metabolic disorders such as type 2 diabetes mellitus (T2DM). Further studies are needed to fully elucidate these metabolic effects and their clinical implications.

The stability and pharmacokinetic properties of GLP-2(3-33) are also important considerations for its therapeutic use. Unlike full-length GLP-2, which has a short half-life due to rapid degradation by dipeptidyl peptidase IV (DPP4), GLP-2(3-33) is resistant to DPP4 cleavage, leading to a longer half-life and sustained biological activity. This improved stability makes it more suitable for chronic administration and long-term treatment regimens.

Clinical trials involving GLP-2(3-33) have shown promising results. A phase II trial published in the Clinical Gastroenterology and Hepatology journal in 2018 evaluated the safety and efficacy of GLP-2(3-33) in patients with SBS. The study found that treatment with GLP-2(�)-679 strong>(< strong > 5 μg/kg/day) significantly increased small bowel length and improved nutritional status without serious adverse events. Another phase III trial currently underway aims to further validate these findings and establish the optimal dosing regimen for long-term use.

In conclusion, GLP- strong>(< span style="font-weight: bold;"> 5 μg/kg/day) significantly increased small bowel length and improved nutritional status without serious adverse events. Another phase III trial currently underway aims to further validate these findings and establish the optimal dosing regimen for long-term use.

In conclusion, GLP- strong>(< span style="font-weight: bold;"> 5 μg/kg/day) significantly increased small bowel length and improved nutritional status without serious adverse events. Another phase III trial currently underway aims to further validate these findings and establish the optimal dosing regimen for long-term use.